4-(2,4-Dimethoxyphenyl)benzyl alcohol

• CAS No.: 850316-36-8
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol
• IUPAC Name: [4-(2,4-dimethoxyphenyl)phenyl]methanol
• InChI: InChI=1S/C15H16O3/c1-17-13-7-8-14(15(9-13)18-2)12-5-3-11(10-16)4-6-12/h3-9,16H,10H2,1-2H3
• InChI Key: GOEJJSAEVJGMNC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)CO)OC

Description

4-(2,4-Dimethoxyphenyl)benzyl alcohol (CAS: Not explicitly provided; synonyms include 2,4-Dimethoxybenzyl alcohol, 4-(Hydroxymethyl)resorcinol dimethyl ether) is a benzyl alcohol derivative with two methoxy (-OCH₃) groups at the 2- and 4-positions of the benzene ring. Its molecular formula is C₁₅H₁₆O₃ (molecular weight: 244.29 g/mol) . This compound is primarily utilized as an intermediate in pharmaceutical synthesis, particularly in the preparation of complex organic molecules requiring protected hydroxyl groups or aromatic substitution patterns.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical and Chemical Properties

The electronic and steric effects of substituents significantly influence the properties of benzyl alcohol derivatives. Below is a comparative analysis with key analogs:

Table 1: Structural and Physical Properties of Selected Benzyl Alcohol Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Polar Solvents)	Key Applications	References
4-(2,4-Dimethoxyphenyl)benzyl alcohol	2,4-dimethoxy	C₁₅H₁₆O₃	244.29	Not reported	Moderate (ethanol, DMSO)	Pharmaceutical intermediates
4-Methoxybenzyl alcohol	4-methoxy	C₈H₁₀O₂	138.16	Not reported	High (water, ethanol)	Perfumery, drug synthesis
2,4-Dichlorobenzyl alcohol	2,4-dichloro	C₇H₆Cl₂O	177.03	Not reported	Low (organic solvents)	Antimicrobial agents
4-Hydroxybenzyl alcohol	4-hydroxy	C₇H₈O₂	124.14	112–114	High (water, methanol)	Neuroprotective agents

Key Observations:

Solubility :

• Methoxy groups enhance solubility in polar solvents due to their electron-donating nature. For example, 4-methoxybenzyl alcohol exhibits higher water solubility compared to the dichloro analog .
• The hydroxyl group in 4-hydroxybenzyl alcohol further increases hydrophilicity, making it soluble in aqueous systems .

Acidity: Methoxy substituents decrease the acidity of the hydroxyl group in benzyl alcohols. For instance, 4-hydroxy-3-methoxybenzyl alcohol (related to the target compound) has a pKa of ~10.5 in aqueous ethanol, whereas hydroxyl analogs are more acidic (pKa ~9–10) .

Thermal Stability :

• Symmetrical substitution (e.g., 2,4-dimethoxy) may increase melting points due to crystalline packing efficiency. However, data for the target compound is lacking, unlike 4-hydroxybenzyl alcohol, which melts at 112–114°C .